2-bromo-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C16H15BrFN3O3S/c1-20-14-7-6-11(18)10-15(14)21(25(20,23)24)9-8-19-16(22)12-4-2-3-5-13(12)17/h2-7,10H,8-9H2,1H3,(H,19,22)
• InChI Key: KXIUQXKVTUIOFS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H15BrFN3O3S
• Molecular Weight: 428.3 g/mol
• CAS No.: 2034239-35-3

Description

Benzamides are a class of compounds that contain a benzene ring attached to an amide group. They are used in a variety of applications, including as building blocks in organic synthesis and as pharmaceuticals.

Synthesis Analysis

The synthesis of benzamides typically involves the reaction of a benzoyl chloride with an amine. The specific synthesis route for your compound would depend on the exact structure and the availability of starting materials.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide information on the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including hydrolysis to form benzoic acid and an amine, and reactions with Grignard reagents to form ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using a variety of techniques, including melting point determination, solubility testing, and spectroscopic analysis.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is acting. For pharmaceutical benzamides, the mechanism of action often involves binding to a specific receptor or enzyme.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. Material Safety Data Sheets (MSDS) provide information on the hazards associated with a compound, as well as handling and disposal recommendations.

Future Directions

The future directions for research on a compound like this could include further investigation into its synthesis, properties, and potential applications. This could involve experimental studies, computational modeling, and potentially the development of new synthetic routes.